Cas no 180003-03-6 (Methanethiol,1-(2-benzothiazolylthio)-)

• Product Name: Methanethiol,1-(2-benzothiazolylthio)-
• CAS No: 180003-03-6
• MF: C₈H₇NS₃
• MW: 213.342877626419
• CID: 113333
• Update Time: 2024-01-24

Methanethiol,1-(2-benzothiazolylthio)- Chemical and Physical Properties

Names and Identifiers

• Methanethiol,1-(2-benzothiazolylthio)-
• Methanethiol, (2-benzothiazolylthio)- (9CI)
• 1,3-benzothiazol-2-ylsulfanylmethanethiol
• Methanethiol, 1-(2-benzothiazolylthio)-

• Inchi： 1S/C8H7NS3/c10-5-11-8-9-6-3-1-2-4-7(6)12-8/h1-4,10H,5H2
• InChI Key： VYAZJJPXGHNCQV-UHFFFAOYSA-N
• SMILES： C(SC1=NC2=CC=CC=C2S1)S

Computed Properties

• Exact Mass: 212.97421

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 337.4±44.0 °C(Predicted)
• PSA: 12.89
• pka: 8.11±0.10(Predicted)